5-Bromo-2-(methylthio)aniline

• IUPAC Name: 5-bromo-2-methylsulfanylaniline
• InChI: InChI=1S/C7H8BrNS/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3
• InChI Key: SYCSDMMOTOYBQS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)Br)N
• Molecular Formula: C7H8BrNS
• Molecular Weight: 218.12 g/mol
• CAS RN: 139192-88-4

Description

5-Bromo-2-(methylthio)aniline is a chemical compound that is part of the Thermo Scientific Chemicals product portfolio. It is also known by other names such as 2-amino-4-bromotoluene, 5-bromo-o-toluidine, 3-bromo-6-methylaniline, 5-bromo-2-methyl-aniline, benzenamine, 5-bromo-2-methyl, 5-bromo-2-methyl aniline, 5-bromo-2-methyl-phenylamine.

Synthesis Analysis

The synthesis of 5-Bromo-2-(methylthio)aniline involves several steps. One method involves the sequential treatment of 5-bromo-2,4-dichloro-6-(chloromethyl)pyrimidine with 2-aminothiophenol and secondary amines. This affords a series of 2-[(5-bromo-2-chloro-6-aminopyrimidin-4-yl)methylthio]aniline derivatives. Another method involves the treatment of ethyl 4-chloro-3-oxobutanoate with urea in polyphosphoric acid under reflux conditions for 24 hours.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-(methylthio)aniline is represented by the formula C7H8BrN. The InChI Key for this compound is RXQNKKRGJJRMKD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

5-Bromo-2-(methylthio)aniline is a yellow to brown liquid after melting. It has a density of 1.4900g/mL and a boiling point of 139°C. The refractive index of this compound is 1.6120 to 1.614.

Scientific Research Applications

Synthesis of Novel 5-Bromo Derivatives of Indole Phytoalexins

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Electrophilic Cyclization

The compound can also be used in electrophilic cyclization processes. . .

Pharmaceutical Intermediate

. As an intermediate, it can be used in the synthesis of various pharmaceutical compounds.

Chemical Research

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Safety and Hazards

5-Bromo-2-(methylthio)aniline is toxic if inhaled, harmful if swallowed, and harmful in contact with skin. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

The future directions of 5-Bromo-2-(methylthio)aniline research could involve expanding the scope of fused pyrimidines as kinase inhibitor scaffolds. This compound could be used in the synthesis and modification of pyrido[3,4-d]pyrimidines, which are potential kinase inhibitors.

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various organic compounds , suggesting that its targets could be the reactants in these synthetic processes.

Mode of Action

5-Bromo-2-(methylthio)aniline interacts with its targets through chemical reactions. For instance, it can undergo Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

It’s used in the synthesis of pyrimido[5,4-e][1,4]benzothiazepines , suggesting that it may influence the biochemical pathways related to these compounds.

Result of Action

The molecular and cellular effects of 5-Bromo-2-(methylthio)aniline’s action would depend on the specific reactions it’s involved in. For example, in the synthesis of pyrimido[5,4-e][1,4]benzothiazepines, it contributes to the formation of a new heterocyclic compound .

Action Environment

The action, efficacy, and stability of 5-Bromo-2-(methylthio)aniline can be influenced by various environmental factors, including temperature, pH, and the presence of other reactants. For instance, one synthesis involving this compound was carried out at -30°C , indicating that low temperatures may be necessary for optimal activity.